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Compound of Interest

Compound Name: 2-Methylpropylboronic acid

Cat. No.: B032443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-
methylpropylboronic acid (also known as isobutylboronic acid). The information is intended

to assist researchers, scientists, and drug development professionals in using this reagent

safely in a laboratory setting.

Chemical and Physical Properties
2-Methylpropylboronic acid is a white, crystalline solid that is hygroscopic, meaning it readily

absorbs moisture from the air.[1] It is an important reagent in organic synthesis, particularly in

Suzuki-Miyaura cross-coupling reactions.[2]

Property Value Reference

CAS Number 84110-40-7 [3]

Molecular Formula C4H11BO2 [3]

Molecular Weight 101.94 g/mol [3]

Appearance White flakes or crystalline solid [1][4]

Melting Point 108-111 °C [4]

Hygroscopicity Hygroscopic [1][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b032443?utm_src=pdf-interest
https://www.benchchem.com/product/b032443?utm_src=pdf-body
https://www.benchchem.com/product/b032443?utm_src=pdf-body
https://www.benchchem.com/product/b032443?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.fishersci.pt/store/msds?partNumber=11388336&countryCode=PT&language=en
https://www.osha.gov/chemicaldata/906
https://www.osha.gov/chemicaldata/906
https://www.osha.gov/chemicaldata/906
https://pim-resources.coleparmer.com/sds/04203.pdf
https://frontierspecialtychemicals.com/product/2-methylpropylboronic-acid/
https://frontierspecialtychemicals.com/product/2-methylpropylboronic-acid/
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.fishersci.com/store/msds?partNumber=AC359950010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Classification
2-Methylpropylboronic acid is classified as an irritant. It can cause skin, eye, and respiratory

tract irritation.[1][3] Ingestion may lead to gastrointestinal irritation.[1]

Hazard
Classification

GHS Code Description Reference

Skin Irritation H315 Causes skin irritation [3]

Eye Irritation H319
Causes serious eye

irritation
[3]

Specific target organ

toxicity — single

exposure

H335
May cause respiratory

irritation
[3]

NFPA 704 Rating (estimated):[1]

Health: 2 (Moderate)

Flammability: 0 (Minimal)

Instability: 0 (Minimal)

Toxicological Data
Specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) for 2-methylpropylboronic acid are not readily available in published

literature.[1] Due to the lack of comprehensive toxicological data, this compound should be

handled with care, assuming it may have other potential health effects.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 2-
methylpropylboronic acid to minimize exposure.
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PPE Type Specification Reference

Eye Protection

Chemical safety goggles or

glasses conforming to EN166

(EU) or OSHA 29 CFR

1910.133 (US)

[1][5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes
[1]

Respiratory Protection

Not required for small-scale

laboratory use with adequate

ventilation. For large-scale use

or in case of insufficient

ventilation, a NIOSH/MSHA

approved respirator is

recommended.

[1]

Experimental Protocols
General Handling and Storage
2-Methylpropylboronic acid is hygroscopic and should be stored in a tightly sealed container

in a cool, dry place, preferably in a desiccator or under an inert atmosphere (e.g., nitrogen or

argon).[1][5]

Weighing and Transferring
Due to its fluffy nature and potential for static electricity, 2-methylpropylboronic acid should

be weighed and transferred in a fume hood to avoid inhalation of dust. An anti-static gun can

be used to minimize static cling.

Protocol:

Ensure the fume hood is functioning correctly.
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Wear all required PPE.

Place a weighing paper or boat on the analytical balance and tare.

Carefully transfer the desired amount of 2-methylpropylboronic acid to the weighing vessel

using a clean spatula.

If the solid is being added to a reaction vessel, do so carefully to avoid creating dust.

Clean any spills immediately (see section 6).

Use in a Suzuki-Miyaura Coupling Reaction (Illustrative
Example)
This protocol provides a general outline and should be adapted to the specific requirements of

the reaction being performed.

Reaction Setup:

Set up a dry reaction flask equipped with a magnetic stir bar and a condenser under an

inert atmosphere (nitrogen or argon).

To the flask, add the aryl halide, a palladium catalyst (e.g., Pd(PPh3)4), and a suitable

solvent (e.g., toluene, dioxane, or DMF).

Addition of Reagents:

In a separate container, dissolve the 2-methylpropylboronic acid and a base (e.g.,

K2CO3, Cs2CO3, or K3PO4) in a suitable solvent (e.g., water or ethanol).

Add the solution of the boronic acid and base to the reaction flask via a syringe or

dropping funnel.

Reaction:

Heat the reaction mixture to the desired temperature and monitor the reaction progress by

a suitable analytical technique (e.g., TLC, GC, or LC-MS).
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Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by adding water or a dilute aqueous acid.

Extract the product with an organic solvent.

Wash the organic layer with brine, dry it over an anhydrous salt (e.g., MgSO4 or Na2SO4),

and concentrate it under reduced pressure.

Purification:

Purify the crude product by a suitable method, such as column chromatography or

recrystallization.

Accidental Release Measures
In case of a spill, follow these steps:

Evacuate the area.

Ensure adequate ventilation.

Wearing appropriate PPE, carefully sweep up the spilled solid and place it in a sealed

container for disposal.[1][6]

Avoid generating dust.[1]

Clean the spill area with a wet cloth or paper towel and dispose of the cleaning materials in a

sealed bag.

First Aid Measures
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Exposure Route First Aid Procedure Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[1]

Skin Contact

Remove contaminated

clothing. Flush skin with plenty

of soap and water for at least

15 minutes. Seek medical

attention if irritation develops.

[1]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention.

[1]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water and give

them 2-4 cupfuls of water or

milk to drink. Seek medical

attention.

[1]

Visualizations
Experimental Workflow for Safe Handling
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Experimental Workflow for Safe Handling of 2-Methylpropylboronic Acid

Preparation

Handling

Cleanup and Disposal

Review SDS and SOPs

Don Personal Protective Equipment (PPE)

Prepare Work Area (Fume Hood)

Weighing and Transferring

Proceed to handling

Addition to Reaction

Decontaminate Glassware

After reaction completion

Dispose of Waste

Clean Work Area

Remove and Store PPE

Click to download full resolution via product page

Caption: Workflow for handling 2-methylpropylboronic acid.
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Logical Relationships of Safety Precautions

Key Safety Precautions for 2-Methylpropylboronic Acid

Control Measures

Potential Hazards

Emergency Response

Safe Handling of
2-Methylpropylboronic Acid
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Skin IrritationEye IrritationRespiratory Irritation Hygroscopic
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Caption: Relationships between safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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